Cas no 38858-90-1 (4-Methyl-3-nitropyrazole)

• Product Name: 4-Methyl-3-nitropyrazole
• CAS No: 38858-90-1
• MF: C₄H₅N₃O₂
• MW: 127.101400136948
• MDL: MFCD09701703
• CID: 1011593
• PubChem ID: 573422
• Update Time: 2025-05-27

4-Methyl-3-nitropyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-methyl-3-nitro-
• 4-Methyl-3-nitropyrazole
• 4-Methyl-3-nitro-1H-pyrazole
• 4-Methyl-3-nitropyra
• 4-Methyl-5-nitro-1H-pyrazole
• 3-Nitro-4-methylpyrazol
• 4-methyl-(3)5-nitropyrazole
• 4-methyl-3(5)-nitropyrazole
• 4-methyl-3-nitro-1(2)H-pyrazole
• 4-methyl-3-nitro-2H-pyrazole
• 4-Methyl-5-nitro-pyrazole
• AC1LCBAP
• SBB025121
• STK263692
• 1h-pyrazole, 4-methyl-5-nitro-
• methylnitropyrazole
• 3-Nitro-4-methyl-1H-pyrazole
• AGGNMPUDFUROJT-UHFFFAOYSA-N
• 4-Methyl-3-nitro-1H-pyrazole #
• BCP25309
• 2299AE
• BBL008543
• AK161464
• MFCD09701703
• EN300-76474
• DA-39115
• SCHEMBL10400456
• AKOS005168001
• DS-7330
• AKOS025395258
• SY043210
• AKOS015922457
• DTXSID60341486
• MFCD08685901
• CS-W007043
• A873763
• AKOS002656971
• CS1308
• 38858-90-1
• ALBB-016313

• MDL： MFCD09701703
• Inchi： 1S/C4H5N3O2/c1-3-2-5-6-4(3)7(8)9/h2H,1H3,(H,5,6)
• InChI Key： AGGNMPUDFUROJT-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C)C=NN1)=O

Computed Properties

• Exact Mass: 127.03825
• Monoisotopic Mass: 127.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.5
• XLogP3: 0.7

Experimental Properties

• Boiling Point: 317.2±22.0℃ at 760 mmHg
• PSA: 71.82

Additional information on 4-Methyl-3-nitropyrazole

Recent Advances in the Research of 4-Methyl-3-nitropyrazole (CAS: 38858-90-1)

4-Methyl-3-nitropyrazole (CAS: 38858-90-1) is a significant heterocyclic compound widely used in pharmaceutical and agrochemical industries. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel anticancer and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic methodologies, and biological applications.

Recent advancements in synthetic chemistry have enabled more efficient and scalable routes for the production of 4-Methyl-3-nitropyrazole. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel catalytic method for the nitration of 4-methylpyrazole, yielding 4-Methyl-3-nitropyrazole with high selectivity and minimal byproducts. This method addresses previous challenges related to low yields and environmental concerns, making it a promising approach for industrial-scale production.

In the realm of medicinal chemistry, 4-Methyl-3-nitropyrazole has been investigated as a core scaffold for designing kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of derivatives based on this compound, showing potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor), a target in cancer therapy. The study emphasized the role of the nitro group in enhancing binding affinity and selectivity, paving the way for further optimization of these derivatives.

Furthermore, computational studies have provided insights into the molecular interactions of 4-Methyl-3-nitropyrazole with biological targets. Molecular docking and dynamics simulations revealed that the compound's nitro and methyl groups play critical roles in stabilizing interactions with active sites of enzymes, such as COX-2 (Cyclooxygenase-2). These findings, published in the Journal of Chemical Information and Modeling (2023), support the rational design of new therapeutics with improved efficacy and reduced side effects.

Despite these promising developments, challenges remain in the application of 4-Methyl-3-nitropyrazole. Issues such as metabolic stability and toxicity profiles of its derivatives require further investigation. Recent toxicological studies, as reported in Toxicology Reports (2024), have begun to address these concerns by evaluating the compound's safety in preclinical models. The results suggest that while 4-Methyl-3-nitropyrazole itself exhibits low acute toxicity, certain derivatives may require structural modifications to enhance their safety profiles.

In conclusion, 4-Methyl-3-nitropyrazole (CAS: 38858-90-1) continues to be a compound of significant interest in chemical and biomedical research. Its versatility as a building block for bioactive molecules, combined with recent advancements in synthetic and computational methodologies, positions it as a valuable tool for drug discovery. Future research should focus on optimizing its derivatives for clinical applications while addressing remaining challenges related to safety and efficacy.